4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline

• IUPAC Name: N-(4-fluorophenyl)-1-[5-(4-fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanimine
• InChI: InChI=1S/C18H12F5N3S/c1-26-17(27-14-8-4-12(20)5-9-14)15(16(25-26)18(21,22)23)10-24-13-6-2-11(19)3-7-13/h2-10H,1H3
• InChI Key: HXVYPVBRNKYIHH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NC2=CC=C(C=C2)F)SC3=CC=C(C=C3)F
• Molecular Formula: C18H12F5N3S
• Molecular Weight: 397.4 g/mol

Description

The compound “4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline” is a chemical substance with a specific molecular structure. It is offered by Benchchem for research purposes.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline have demonstrated significant antimicrobial activity. For instance, a study by Mistry, Desai, & Desai (2016) synthesized various derivatives and evaluated their antibacterial properties, showing good to excellent activity against certain bacteria. This indicates potential applications in the development of new antimicrobial agents.

Fluorescence Quenching and Detection Applications

The fluorescence quenching properties of pyrazoline derivatives, closely related to the chemical , have been explored. Bozkurt and Gul (2019) investigated the fluorescence quenching process of a new pyrazoline derivative with aniline in different solvents, suggesting potential uses in fluorescence-based detection methods (Bozkurt & Gul, 2019).

Synthesis and Structural Characterization

Kariuki, Abdel-Wahab, & El‐Hiti (2021) conducted research on the synthesis and structural characterization of isostructural compounds with similar molecular frameworks. Their work contributes to the understanding of the structural properties of such compounds, which can be crucial in designing materials with specific functions (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Electrochemical Applications

The electrochemical properties of similar compounds have been examined, for example, in the synthesis of poly(3-(4-fluorophenyl)thiophene) by Naudin et al. (2002). This research highlights the potential for using such chemicals in developing new electroactive materials (Naudin et al., 2002).

Herbicidal Activity

Compounds structurally related to 4-fluoro-N-{[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene}aniline have shown promising herbicidal activity. Xiao, Li, & Shi (2008) synthesized derivatives and found significant effects against certain plants, suggesting potential applications in agriculture (Xiao, Li, & Shi, 2008).

Anti-inflammatory Properties

Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, showing significant anti-inflammatory activity. This research opens pathways for potential pharmaceutical applications (Sunder & Maleraju, 2013).